Cas no 2228143-15-3 (1-(2-chloro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2-chloro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228143-15-3
• MF: C₁₃H₁₅ClO₂
• MW: 238.710003137589
• CID: 6122716
• PubChem ID: 165634944
• Update Time: 2025-05-21

1-(2-chloro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1979688
• 2228143-15-3

• Inchi： 1S/C13H15ClO2/c1-8-5-4-6-9(14)10(8)13(11(15)16)7-12(13,2)3/h4-6H,7H2,1-3H3,(H,15,16)
• InChI Key： RXKAGQWKAFWZHB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1C1(C(=O)O)CC1(C)C

Computed Properties

• Exact Mass: 238.0760574g/mol
• Monoisotopic Mass: 238.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-chloro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 1-(2-chloro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228143-15-3)

1-(2-chloro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2228143-15-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an aromatic phenyl group, which endows it with unique structural and chemical properties. The presence of both chloro and methyl substituents on the phenyl ring further enhances its reactivity and potential biological activity, making it a valuable scaffold for drug discovery and development.

The structural motif of 1-(2-chloro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid is particularly intriguing due to the cyclopropane ring, which is known for its high strain energy and rigidity. This strain can be exploited to influence the conformational flexibility of the molecule, potentially modulating its interactions with biological targets. The aromatic phenyl ring, on the other hand, provides a platform for further functionalization and can participate in various non-covalent interactions, such as π-stacking and hydrogen bonding, which are crucial for binding affinity in drug design.

In recent years, there has been a growing interest in cyclopropanated derivatives as pharmacophores due to their distinct chemical and biological properties. The 1-(2-chloro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid structure has been explored in several contexts, particularly in the development of novel therapeutic agents. Its potential applications span across various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial therapies. The chloro substituent on the phenyl ring is particularly noteworthy, as it can serve as a handle for further chemical modifications through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions.

One of the most compelling aspects of 1-(2-chloro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid is its synthetic versatility. The cyclopropane ring can be introduced into the molecular framework through various synthetic routes, including cyclopropanation reactions of alkenes or carbonyl compounds. The presence of the carboxylic acid group at the terminus of the molecule allows for further derivatization into esters, amides, or other functional groups, expanding its utility in medicinal chemistry. Additionally, the dimethyl substitution on the cyclopropane ring enhances lipophilicity, which can be advantageous for membrane permeability and oral bioavailability.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of molecules like 1-(2-chloro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid. Molecular docking studies have been employed to predict binding interactions with target proteins, providing insights into potential mechanisms of action. These computational approaches have accelerated the discovery process by allowing researchers to rapidly evaluate large libraries of compounds without extensive experimental work. Furthermore, structure-based drug design strategies have been leveraged to optimize lead compounds derived from this scaffold.

The pharmaceutical industry has shown particular interest in 1-(2-chloro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid due to its perceived potential as a drug candidate. Preclinical studies have begun to explore its pharmacological profile in vitro and in vivo. Initial findings suggest that this compound exhibits promising activity against certain disease models, although further research is needed to fully elucidate its mechanism of action and safety profile. The combination of structural rigidity provided by the cyclopropane ring and tunable electronic properties from the phenyl substituents makes this molecule an attractive candidate for further development.

In conclusion,1-(2-chloro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228143-15-3) represents a fascinating example of how structural innovation can drive pharmaceutical discovery. Its unique combination of features—such as the cyclopropane scaffold and functionalized phenyl ring—makes it a versatile tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications and synthetic strategies for this compound,1-(2-chloro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid is poised to play an increasingly important role in drug development efforts worldwide.